Cas no 69576-93-8 (1-Propanaminium, N,N,N-tripropyl-, acetate)

1-Propanaminium, N,N,N-tripropyl-, acetate structure
69576-93-8 structure
Product Name:1-Propanaminium, N,N,N-tripropyl-, acetate
CAS No:69576-93-8
MF:C14H31NO2
MW:245.401444673538
CID:391627
PubChem ID:9964835
Update Time:2025-04-19

1-Propanaminium, N,N,N-tripropyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium, N,N,N-tripropyl-, acetate
    • tetrapropylazanium,acetate
    • DTXSID10433421
    • SCHEMBL109162
    • 69576-93-8
    • tetra-n-propylammonium acetate
    • Inchi: 1S/C12H28N.C2H4O2/c1-5-9-13(10-6-2,11-7-3)12-8-4;1-2(3)4/h5-12H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: PXJUBOLFJDSAQQ-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](CCC)(CCC)(CCC)CCC

Computed Properties

  • Exact Mass: 245.23563
  • Monoisotopic Mass: 245.235479232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 106
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.